Cas no 2171791-96-9 (2-methyl-10-(1,2-thiazol-5-yl)-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 2-methyl-10-(1,2-thiazol-5-yl)-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171791-96-9
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 5565853
• PubChem ID: 165595813
• Update Time: 2025-10-28

2-methyl-10-(1,2-thiazol-5-yl)-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2171791-96-9
• 2-methyl-10-(1,2-thiazol-5-yl)-6-oxa-2,9-diazaspiro[4.5]decane
• EN300-1637874
• 2-methyl-10-(1,2-thiazol-5-yl)-6-oxa-2,9-diazaspiro4.5decane

• Inchi： 1S/C11H17N3OS/c1-14-6-3-11(8-14)10(12-5-7-15-11)9-2-4-13-16-9/h2,4,10,12H,3,5-8H2,1H3
• InChI Key： PDENZNICUBDNER-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C2(CN(C)CC2)OCCN1

Computed Properties

• Exact Mass: 239.10923335g/mol
• Monoisotopic Mass: 239.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.6Ų

Additional information on 2-methyl-10-(1,2-thiazol-5-yl)-6-oxa-2,9-diazaspiro4.5decane

Compound CAS No 2171791-96-9: 2-Methyl-10-(1,2-thiazol-5-yl)-6-Oxa-2,9-Diazaspiro[4.5]Decane

Compound CAS No 2171791-96-9, also known as 2-Methyl-10-(1,2-thiazol-5-yl)-6-Oxa-2,9-Diazaspiro[4.5]Decane, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is further modified by the inclusion of an oxygen atom (as part of the 6-Oxa group) and two nitrogen atoms (as part of the 2,9-Diaza groups), making it a member of the diazaspiro family.

The structural complexity of this compound is further enhanced by the presence of a thiazole ring at the 10-position. Thiazole, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and versatility in various chemical reactions. The integration of the thiazole ring into the spiro structure introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of spiro compounds in drug discovery and development. The unique architecture of these molecules allows for diverse interactions with biological targets, making them promising candidates for therapeutic applications. For instance, spiro compounds have been explored as inhibitors of various enzymes, including kinases and proteases, which are key players in numerous pathological processes.

In the case of CAS No 2171791-96-9, researchers have focused on its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in signal transduction pathways. By targeting specific GPCRs, this compound could potentially be used to treat conditions such as hypertension, inflammation, and neurological disorders.

The synthesis of 2-Methyl-10-(1,2-thiazol-5-yl)-6-Oxa-2,9-Diazaspiro[4.5]Decane involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions and the subsequent functionalization with the thiazole moiety. The methyl group at position 2 adds to the compound's hydrophobicity, which may enhance its pharmacokinetic properties such as absorption and bioavailability.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring its suitability for both research and potential therapeutic applications.

In terms of applications, CAS No 2171791-96-9 has shown promise in preclinical studies as a lead compound for drug development. Its ability to selectively bind to certain biological targets without significant off-target effects makes it an attractive candidate for further investigation. Additionally, its structural versatility allows for further modifications to optimize its pharmacodynamic properties.

The integration of computational chemistry tools has also played a pivotal role in understanding the behavior of this compound at molecular levels. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable information for rational drug design.

In conclusion, CAS No 2171791-96-9, or 2-Methyl-10-(1,2-thiazol-5-yl)-6-Oxa-2,9-Diazaspiro[4.5]Decane, represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure and functional groups position it as a valuable asset in exploring novel therapeutic strategies across various disease areas.